N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)butyramide hydrochloride

• IUPAC Name: N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)butanamide;hydrochloride
• InChI: InChI=1S/C19H27N3O3S.ClH/c1-3-6-17(23)22(10-9-21-11-13-24-14-12-21)19-20-18-15(25-4-2)7-5-8-16(18)26-19;/h5,7-8H,3-4,6,9-14H2,1-2H3;1H
• InChI Key: YAUTVENCKKEZAO-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N(CCN1CCOCC1)C2=NC3=C(C=CC=C3S2)OCC.Cl
• Molecular Formula: C19H28ClN3O3S
• Molecular Weight: 414.0 g/mol

Description

N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)butyramide hydrochloride, also known as EMBT HCl, is a chemical compound that has been extensively studied for its potential use in scientific research. EMBT HCl is a white crystalline powder that is soluble in water and other polar solvents. This compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields.

Scientific Research Applications

Pharmaceutical Analysis

One significant application is in the pharmaceutical analysis of medicinal preparations. For instance, procedures have been developed for determining active components and their potential impurities in pharmaceutical preparations, demonstrating the chemical's relevance in analytical chemistry and quality control of medications (Burykin et al., 2014).

Medicinal Chemistry

In medicinal chemistry, this compound is a precursor or an integral part of the synthesis of various pharmacologically active molecules. Research includes the synthesis of vasorelaxant agents, highlighting its utility in developing new treatments for conditions requiring vasodilation (Hassan et al., 2014). Another study focused on anti-breast cancer activity, where derivatives of the compound were evaluated for their efficacy against breast cancer cells, offering a potential pathway for new oncological treatments (Kumar et al., 2021).

Chemical Synthesis

Chemical synthesis applications involve the creation of novel organic compounds for various uses, including as intermediates in the synthesis of more complex molecules. For example, the synthesis of oligonucleotide derivatives using this compound as a protecting group demonstrates its versatility in organic synthesis (Claesen et al., 1984). Furthermore, its use in synthesizing integrin inhibitors for treating idiopathic pulmonary fibrosis showcases its application in developing novel therapeutic agents (Procopiou et al., 2018).